4-(2-Bromobenzoyl)-8-propyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid

Specification

• CAS No.: 1326812-04-7
• Molecular Formula: C18H23BrN2O4
• Molecular Weight: 411.3 g/mol
• IUPAC Name: 4-(2-bromobenzoyl)-8-propyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
• Standard InChI: InChI=1S/C18H23BrN2O4/c1-2-9-20-10-7-18(8-11-20)21(15(12-25-18)17(23)24)16(22)13-5-3-4-6-14(13)19/h3-6,15H,2,7-12H2,1H3,(H,23,24)
• Standard InChI Key: NMJIBXOHULJNQT-UHFFFAOYSA-N
• SMILES: CCCN1CCC2(CC1)N(C(CO2)C(=O)O)C(=O)C3=CC=CC=C3Br
• Canonical SMILES: CCCN1CCC2(CC1)N(C(CO2)C(=O)O)C(=O)C3=CC=CC=C3Br

Introduction

4-(2-Bromobenzoyl)-8-propyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid is a complex organic compound featuring a unique spirocyclic structure. This compound includes a diaza (two nitrogen atoms) and oxa (one oxygen atom) component within a spirodecane framework, along with a bromobenzoyl group and a carboxylic acid functional group. Its molecular formula is C$_{18}$H$_{23}$BrN$_{2}$O$_{4}$, and it has a molecular weight of 411.30 g/mol.

Synthesis

The synthesis of 4-(2-Bromobenzoyl)-8-propyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid typically involves multi-step organic reactions. These steps require careful control of reaction conditions to ensure high yields and purity of the final product. Specific protocols may vary based on the starting materials used.

Applications and Potential Uses

While specific biological activities of 4-(2-Bromobenzoyl)-8-propyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid have not been extensively documented, compounds with similar structures often exhibit significant pharmacological properties. The presence of the carboxylic acid group suggests potential for interaction with biological targets, possibly influencing enzyme activity or receptor binding.

Comparison with Similar Compounds

Several compounds share structural similarities with 4-(2-Bromobenzoyl)-8-propyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid. For example:

Compound Name	Structure Features	Unique Aspects
1-Oxa-8-thiaspiro[4.5]decane-3-carboxylic acid	Contains sulfur in place of nitrogen	Exhibits different reactivity due to sulfur presence
8-Methyl-1,4-dioxaspiro[4.5]decane	Dioxaspiro structure	May have distinct biological activities compared to diazaspiro variants
2,8-Diazaspiro[4.5]decane hydrochloride	Similar diaza framework	Hydrochloride salt form may alter solubility and bioavailability

These comparisons highlight the uniqueness of 4-(2-Bromobenzoyl)-8-propyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid due to its specific brominated benzoyl group and unique spirocyclic structure.

Research Findings and Future Directions

Interaction studies involving 4-(2-Bromobenzoyl)-8-propyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid focus on its binding affinity and mechanism of action with biological targets. Investigating how this compound interacts with proteins or enzymes could reveal insights into its therapeutic potential and efficacy. Further research is needed to fully explore its applications and biological activities.